Cas no 339277-72-4 (2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone)

• Product Name: 2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone
• CAS No: 339277-72-4
• MF: C₂₃H₁₉ClN₂O₂S
• MW: 422.927163362503
• CID: 5014071
• Update Time: 2023-08-25

2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chlorophenyl)methanesulfonyl]-1-methyl-4,5-diphenyl-1H-imidazole
• Oprea1_683970
• 2-chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone
• 2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone

• Inchi： 1S/C23H19ClN2O2S/c1-26-22(18-12-6-3-7-13-18)21(17-10-4-2-5-11-17)25-23(26)29(27,28)16-19-14-8-9-15-20(19)24/h2-15H,16H2,1H3
• InChI Key： XHOUWLDHABFEAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 625
• XLogP3: 5
• Topological Polar Surface Area: 60.3